Cas no 2679835-63-1 (rac-tert-butyl N-(1R,2S)-2-(2-bromo-4-methylphenyl)cyclopropylcarbamate)

• Product Name: rac-tert-butyl N-(1R,2S)-2-(2-bromo-4-methylphenyl)cyclopropylcarbamate
• CAS No: 2679835-63-1
• MF: C₁₅H₂₀BrNO₂
• MW: 326.228803634644
• CID: 5619537
• PubChem ID: 165922507
• Update Time: 2025-06-09

rac-tert-butyl N-(1R,2S)-2-(2-bromo-4-methylphenyl)cyclopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28294773
• rac-tert-butyl N-[(1R,2S)-2-(2-bromo-4-methylphenyl)cyclopropyl]carbamate
• 2679835-63-1
• rac-tert-butyl N-(1R,2S)-2-(2-bromo-4-methylphenyl)cyclopropylcarbamate

• Inchi： 1S/C15H20BrNO2/c1-9-5-6-10(12(16)7-9)11-8-13(11)17-14(18)19-15(2,3)4/h5-7,11,13H,8H2,1-4H3,(H,17,18)/t11-,13+/m0/s1
• InChI Key： QSJVESKQLCTNRG-WCQYABFASA-N
• SMILES： BrC1C=C(C)C=CC=1[C@@H]1C[C@H]1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 325.06774g/mol
• Monoisotopic Mass: 325.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-tert-butyl N-(1R,2S)-2-(2-bromo-4-methylphenyl)cyclopropylcarbamate

Comprehensive Overview of rac-tert-butyl N-(1R,2S)-2-(2-bromo-4-methylphenyl)cyclopropylcarbamate (CAS No. 2679835-63-1)

The compound rac-tert-butyl N-(1R,2S)-2-(2-bromo-4-methylphenyl)cyclopropylcarbamate (CAS No. 2679835-63-1) is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropylcarbamate moiety and the 2-bromo-4-methylphenyl substituent, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its stereochemical complexity and its role in drug discovery programs targeting enzyme inhibition and receptor modulation.

In recent years, the demand for chiral building blocks like rac-tert-butyl N-(1R,2S)-2-(2-bromo-4-methylphenyl)cyclopropylcarbamate has surged, driven by advancements in asymmetric synthesis and the growing emphasis on enantioselective drug development. The compound's brominated aromatic ring offers versatile reactivity for cross-coupling reactions, a hot topic in modern organic chemistry. This aligns with the current trend of exploring sustainable synthetic methodologies, as highlighted by frequent searches for "green chemistry in bromoarene transformations" and "Pd-catalyzed coupling reactions."

The tert-butyl carbamate (Boc) group in this molecule serves as a robust protecting group for amines, a feature widely discussed in peptide synthesis forums and medicinal chemistry publications. With the rise of AI-assisted drug design, queries like "Boc-protected intermediates in machine learning-based drug discovery" have become prevalent, further underscoring the relevance of this compound. Its CAS No. 2679835-63-1 is frequently cited in patent literature, particularly in applications related to kinase inhibitors and GPCR-targeted therapies.

From a synthetic perspective, the cyclopropane ring in rac-tert-butyl N-(1R,2S)-2-(2-bromo-4-methylphenyl)cyclopropylcarbamate introduces strain-induced reactivity, a subject of numerous academic studies. This property is exploited in ring-opening reactions and cycloadditions, addressing the industry's need for "strain-release functionalization" – a term gaining traction in chemical databases. The compound's 1R,2S stereochemistry also makes it a candidate for studies on "chiral auxiliaries in asymmetric catalysis," a trending topic in catalysis research.

Analytical characterization of this compound typically involves advanced techniques such as HPLC chiral separation and X-ray crystallography, reflecting the broader scientific community's focus on "structure-activity relationship (SAR) elucidation." Its methylphenyl moiety contributes to lipophilicity, a critical parameter in drug design discussions around "improving bioavailability of lead compounds." These aspects resonate with frequent search queries like "optimizing LogP in preclinical candidates."

In material science applications, the bromoarene functionality of CAS No. 2679835-63-1 enables its use in polymer modification reactions, coinciding with increased interest in "functional monomers for conductive materials." The compound's stability under various conditions makes it suitable for "high-throughput experimentation" workflows, a rapidly growing area in process chemistry. This versatility explains why databases show rising searches for "multifunctional aromatic building blocks" in recent months.

Environmental considerations surrounding brominated compounds have led to innovative research into "debromination strategies" and "bromine recycling," topics frequently associated with this class of molecules. The presence of both tert-butyl and cyclopropyl groups in rac-tert-butyl N-(1R,2S)-2-(2-bromo-4-methylphenyl)cyclopropylcarbamate offers unique degradation pathways, making it an interesting case study for "persistence of branched alkanes in environmental chemistry."

As regulatory landscapes evolve, compounds like rac-tert-butyl N-(1R,2S)-2-(2-bromo-4-methylphenyl)cyclopropylcarbamate are being reevaluated for their "green chemistry metrics," responding to industry demands for "sustainable pharmaceutical intermediates." Its synthetic versatility continues to inspire research into "atom-economical routes to cyclopropanes," a subject generating substantial academic and industrial interest, as evidenced by conference proceedings and journal publication trends.